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Compound of Interest

Compound Name: Pipemidic Acid

Cat. No.: B1678396

Pipemidic Acid: A Comprehensive Technical
Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties and identifiers of
Pipemidic acid, a synthetic broad-spectrum antibacterial agent. The information is primarily
sourced from its PubChem entry (CID 4831) and is intended to support research and
development activities in the pharmaceutical and life sciences sectors.[1][2]

Core Chemical Identifiers

Pipemidic acid can be referenced through a variety of internationally recognized chemical
identifiers. These are crucial for accurate database searches, regulatory submissions, and
unambiguous scientific communication.
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Identifier Type Identifier

PubChem CID 4831
8-ethyl-5-ox0-2-piperazin-1-ylpyrido[2,3-

IUPAC Name y o PIP ) )-/py [
d]pyrimidine-6-carboxylic acid[1]
INChl=1S/C14H17N503/c1-2-18-8-

InChl 10(13(21)22)11(20)9-7-16-14(17-12(9)18)19-5-
3-15-4-6-19/h7-8,15H,2-6H2,1H3,(H,21,22)[3]

InChlKey JOHZPMXAZQZXHR-UHFFFAQOY SA-N[3]

Canonical SMILES

CCN1C=C(C(=0)C2=CN=C(N=C21)N3CCNCC
3)C(=0)0[3]

CAS Number

51940-44-4[3][4][5][6]

Molecular Formula

C14H17N503[1][4][5][6]

Physicochemical and Pharmacokinetic Properties

The following table summarizes key quantitative data for Pipemidic acid, offering insights into

its physical and chemical characteristics relevant to drug development.

© 2025 BenchChem. All rights reserved.

2/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Pipemidic-Acid
https://en.wikipedia.org/wiki/Pipemidic_acid
https://en.wikipedia.org/wiki/Pipemidic_acid
https://en.wikipedia.org/wiki/Pipemidic_acid
https://en.wikipedia.org/wiki/Pipemidic_acid
https://www.drugs.com/international/pipemidic-acid.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3748118.htm
https://www.chemimpex.com/products/22203
https://pubchem.ncbi.nlm.nih.gov/compound/Pipemidic-Acid
https://www.drugs.com/international/pipemidic-acid.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3748118.htm
https://www.chemimpex.com/products/22203
https://www.benchchem.com/product/b1678396?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678396?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Property Value Source
Molecular Weight 303.32 g/mol [11[4116]
Monoisotopic Mass 303.13313942 Da [1]
XLogP3-AA -0.9 PubChem
Hydrogen Bond Donor Count 2 PubChem
Hydrogen Bond Acceptor

Count 7 PubChem
Rotatable Bond Count 3 PubChem
Exact Mass 303.13313942 g/mol [1]
Topological Polar Surface Area  98.7 A2 [1]

Heavy Atom Count 22 PubChem
Complexity 489 [1]

Logical Relationship of Chemical Identifiers

The following diagram illustrates the hierarchical and relational nature of the core chemical

identifiers for Pipemidic acid. This visualization clarifies how a single chemical entity is

represented in different chemical information systems.
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Chemical Identifiers

\ IUPAC Name |
‘S»ethyl»s-oxo-z-plperazin»1-y|pyrldo[2,3-d]pyrimidine-e»carboxylic acid‘

Nomenclature
\ SMILES L—//" | 30HZPMXAZQZXHR-UHFFFAOYSA-N |
Chemical Structure CCNIC=C(C(=0)C2=CN=C(N=C21)N3CCNCC3)C(=0)0 |

Line Notation

Pipemidic Acid Structure Registration Registry & Database IDs

Deposition CAS Number
51940-44-4

PubChem CID

4831
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Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Pipemidic Acid | C14H17N503 | CID 4831 - PubChem [pubchem.ncbi.nim.nih.gov]
2. Pipemidic Acid | C14H17N503 | CID 4831 - PubChem [pubchem.ncbi.nlm.nih.gov]
3. Pipemidic acid - Wikipedia [en.wikipedia.org]

4. drugs.com [drugs.com]

5. Pipemidic acid | 51940-44-4 [chemicalbook.com]

6. chemimpex.com [chemimpex.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1678396?utm_src=pdf-body-img
https://www.benchchem.com/product/b1678396?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Pipemidic-Acid
https://pubchem.ncbi.nlm.nih.gov/compound/4831
https://en.wikipedia.org/wiki/Pipemidic_acid
https://www.drugs.com/international/pipemidic-acid.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3748118.htm
https://www.chemimpex.com/products/22203
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678396?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

¢ To cite this document: BenchChem. [Pipemidic acid PubChem entry and chemical
identifiers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678396#pipemidic-acid-pubchem-entry-and-
chemical-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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